Cas no 893938-41-5 (3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893938-41-5
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 6111589
• PubChem ID: 7476263
• Update Time: 2025-10-28

3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 3-(3-methylphenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one
• 6-(2-oxopropyl)-3-(m-tolyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• F1876-0664
• 6-(2-oxopropyl)-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• AKOS024615968
• 893938-41-5

• Inchi： 1S/C14H13N5O2/c1-9-4-3-5-11(6-9)19-13-12(16-17-19)14(21)18(8-15-13)7-10(2)20/h3-6,8H,7H2,1-2H3
• InChI Key： WBIMMKORJGYDRK-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)C)C(=O)C2N=NN(C3=CC=CC(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Comprehensive Overview of 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 893938-41-5)

The compound 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, with the CAS number 893938-41-5, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidinone core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules in this class.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. The 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one compound aligns with this trend, as its triazole and pyrimidinone moieties are known to interact with biological targets involved in signaling pathways. This has led to increased searches for "triazolopyrimidinone derivatives" and "CAS 893938-41-5 applications" in scientific databases, reflecting its growing relevance.

From a synthetic chemistry perspective, the compound's 3-methylphenyl and 2-oxopropyl substituents contribute to its lipophilicity and binding affinity, which are critical for optimizing drug-like properties. Its heterocyclic framework also offers versatility for further derivatization, a topic frequently explored in "medicinal chemistry optimization" studies. Researchers often investigate how modifications to the triazolopyrimidinone core can enhance selectivity and reduce off-target effects, a key consideration in modern drug design.

The compound's potential extends beyond therapeutics. In material science, its aromatic and heterocyclic characteristics make it a candidate for developing organic electronic materials. Searches for "triazolopyrimidinone in optoelectronics" have risen, highlighting interdisciplinary interest. Additionally, its stability under various conditions makes it suitable for high-throughput screening assays, a hot topic in "AI-driven drug discovery" workflows.

Quality control and analytical characterization of 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, addressing common queries like "CAS 893938-41-5 synthesis protocol" and "triazolopyrimidinone analytical standards." The compound's CAS registry entry serves as a vital reference for researchers validating its properties.

In conclusion, 3-(3-methylphenyl)-6-(2-oxopropyl)-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one represents a promising entity in both life sciences and material innovation. Its multifaceted applications, coupled with the rise of "computational chemistry" and "structure-activity relationship (SAR) studies," position it as a compound of enduring scientific interest. Future research may uncover additional roles for this molecule, further solidifying its importance in cutting-edge science.